Cas no 2172565-81-8 (3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidomethyl}pentanoic acid)
3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidomethyl}pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidomethyl}pentanoic acid
- 3-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]methyl}pentanoic acid
- 2172565-81-8
- EN300-1539757
-
- Inchi: 1S/C28H36N2O5/c1-3-20(16-27(32)33)17-30-26(31)13-12-19(2)14-15-29-28(34)35-18-25-23-10-6-4-8-21(23)22-9-5-7-11-24(22)25/h4-11,19-20,25H,3,12-18H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
- InChI Key: DXYORLSZFLXXGT-UHFFFAOYSA-N
- SMILES: O(C(NCCC(C)CCC(NCC(CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 480.26242225g/mol
- Monoisotopic Mass: 480.26242225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 14
- Complexity: 677
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 105Ų
3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidomethyl}pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1539757-0.05g |
3-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]methyl}pentanoic acid |
2172565-81-8 | 0.05g |
$2829.0 | 2023-05-23 | ||
| Enamine | EN300-1539757-0.1g |
3-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]methyl}pentanoic acid |
2172565-81-8 | 0.1g |
$2963.0 | 2023-05-23 | ||
| Enamine | EN300-1539757-0.25g |
3-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]methyl}pentanoic acid |
2172565-81-8 | 0.25g |
$3099.0 | 2023-05-23 | ||
| Enamine | EN300-1539757-0.5g |
3-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]methyl}pentanoic acid |
2172565-81-8 | 0.5g |
$3233.0 | 2023-05-23 | ||
| Enamine | EN300-1539757-1.0g |
3-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]methyl}pentanoic acid |
2172565-81-8 | 1g |
$3368.0 | 2023-05-23 | ||
| Enamine | EN300-1539757-2.5g |
3-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]methyl}pentanoic acid |
2172565-81-8 | 2.5g |
$6602.0 | 2023-05-23 | ||
| Enamine | EN300-1539757-5.0g |
3-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]methyl}pentanoic acid |
2172565-81-8 | 5g |
$9769.0 | 2023-05-23 | ||
| Enamine | EN300-1539757-10.0g |
3-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]methyl}pentanoic acid |
2172565-81-8 | 10g |
$14487.0 | 2023-05-23 | ||
| Enamine | EN300-1539757-50mg |
3-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]methyl}pentanoic acid |
2172565-81-8 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1539757-100mg |
3-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]methyl}pentanoic acid |
2172565-81-8 | 100mg |
$2963.0 | 2023-09-26 |
3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidomethyl}pentanoic acid Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on 3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidomethyl}pentanoic acid
Comprehensive Guide to 3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidomethyl}pentanoic acid (CAS No. 2172565-81-8): Properties, Applications, and Market Insights
3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidomethyl}pentanoic acid (CAS No. 2172565-81-8) is a specialized organic compound widely used in peptide synthesis and pharmaceutical research. This compound, often abbreviated as Fmoc-protected amino acid derivative, plays a crucial role in modern drug discovery and bioconjugation techniques. Its unique structure, featuring an Fmoc protecting group and a carboxylic acid functional group, makes it highly valuable for constructing complex peptide chains and biomolecules.
The growing demand for custom peptide synthesis and therapeutic peptides has significantly increased interest in 3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidomethyl}pentanoic acid. Researchers frequently search for Fmoc-amino acid derivatives to develop novel drug candidates, particularly in areas like oncology, immunotherapy, and neurodegenerative diseases. The compound's CAS number 2172565-81-8 is often used in patent literature and scientific databases, highlighting its importance in medicinal chemistry.
One of the key advantages of 3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidomethyl}pentanoic acid is its compatibility with solid-phase peptide synthesis (SPPS). The Fmoc group provides excellent protection for the amino functionality during synthesis while being easily removable under mild conditions. This characteristic makes it ideal for creating peptide-based therapeutics, which are gaining traction due to their high specificity and lower toxicity compared to traditional small-molecule drugs.
The pharmaceutical industry is increasingly focusing on peptide drugs, with market analysts projecting significant growth in this sector. 3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidomethyl}pentanoic acid serves as a critical building block for developing these therapies. Recent trends show rising searches for Fmoc-protected amino acids and peptide coupling reagents, reflecting the compound's relevance in current biomedical research.
From a chemical properties perspective, CAS 2172565-81-8 exhibits excellent stability under standard laboratory conditions. Its molecular structure allows for selective modifications, enabling researchers to create diverse peptide architectures. The compound's solubility profile makes it suitable for various organic synthesis applications, particularly in peptide chain elongation processes.
Quality control is paramount when working with 3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidomethyl}pentanoic acid. Reputable suppliers provide comprehensive analytical data, including HPLC purity and mass spectrometry verification. Researchers often inquire about storage conditions for Fmoc-amino acids, with recommendations typically including cool, dry environments and protection from light to maintain stability.
The global peptide synthesis market, valued at billions of dollars, continues to expand, driving demand for high-quality amino acid derivatives like 3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidomethyl}pentanoic acid. Emerging applications in diagnostic reagents, research tools, and biomaterials further contribute to its importance. The compound's CAS registry number 2172565-81-8 serves as a unique identifier in chemical databases and regulatory filings.
Recent advancements in peptide drug delivery systems have created new opportunities for Fmoc-protected building blocks. Scientists are exploring innovative ways to enhance peptide stability and bioavailability, with 3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidomethyl}pentanoic acid playing a pivotal role in these developments. The compound's versatility enables creation of modified peptides with improved pharmacokinetic properties.
For laboratories working with 3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidomethyl}pentanoic acid, proper handling procedures are essential. While not classified as hazardous, standard laboratory safety practices should be followed. The scientific community frequently searches for Fmoc deprotection methods and peptide purification techniques when using this compound in their research.
The future outlook for 3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidomethyl}pentanoic acid (CAS No. 2172565-81-8) remains positive, with increasing applications in biotechnology and pharmaceutical development. As research into peptide-based therapeutics continues to grow, this compound will likely maintain its position as a valuable tool for chemical biology and drug discovery initiatives worldwide.
2172565-81-8 (3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidomethyl}pentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)